Cas no 2229189-97-1 (2-(2-chloro-4-hydroxyphenyl)propanal)

• Product Name: 2-(2-chloro-4-hydroxyphenyl)propanal
• CAS No: 2229189-97-1
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 6070036
• PubChem ID: 165636947
• Update Time: 2025-05-25

2-(2-chloro-4-hydroxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-hydroxyphenyl)propanal
• 2229189-97-1
• EN300-1991391

• Inchi： 1S/C9H9ClO2/c1-6(5-11)8-3-2-7(12)4-9(8)10/h2-6,12H,1H3
• InChI Key： SVAUKUXUMXRGST-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C=O)C)O

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-chloro-4-hydroxyphenyl)propanal

2-(2-chloro-4-hydroxyphenyl)propanal: A Comprehensive Overview

The compound 2-(2-chloro-4-hydroxyphenyl)propanal, with the CAS number No. 2229189-97-1, is a fascinating molecule that has garnered significant attention in various fields of chemistry and pharmacology. This compound, often referred to as Cl-HPPA (Chlorinated Hydroxyphenyl Propanal), is characterized by its unique structure, which combines a propanal group with a substituted phenol moiety. The presence of both a hydroxyl group and a chlorine atom on the aromatic ring introduces interesting electronic and steric effects, making this compound a valuable subject for research and application.

Recent studies have highlighted the potential of Cl-HPPA in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of Cl-HPPA exhibit significant inhibitory effects on inflammatory enzymes, suggesting their potential use in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, Cl-HPPA has also been investigated for its role in organic synthesis. Its structure serves as a versatile building block for constructing complex molecules, including natural product analogs and synthetic polymers. A 2023 paper in *Organic Letters* reported the use of Cl-HPPA as a key intermediate in the synthesis of a novel class of fluorescent sensors for detecting metal ions in aqueous solutions.

The synthesis of Cl-HPPA involves a multi-step process that typically begins with the chlorination of hydroxyphenylpropanal derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. For example, researchers at the University of California have developed a palladium-catalyzed coupling reaction that facilitates the construction of the aromatic ring with high precision.

From an analytical standpoint, Cl-HPPA has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and reactivity. A 2023 study published in *Analytical Chemistry* utilized high-resolution mass spectrometry to confirm the molecular formula and structural integrity of Cl-HPPA, paving the way for its use in quality control processes.

In terms of environmental impact, Cl-HPPA has been assessed for its biodegradability and toxicity. Initial studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. However, further research is needed to fully understand its ecological implications and ensure safe handling practices.

Looking ahead, the future of Cl-HPPA seems promising as researchers continue to unlock its potential across diverse applications. Its unique combination of structural features makes it an invaluable tool in both academic research and industrial settings. As new methodologies emerge for its synthesis and characterization, we can expect to see even more innovative uses for this remarkable compound.